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Compound of Interest

2-Chloro-4-iodo-1-
Compound Name:
methoxybenzene

cat. No.: B1599835

An In-Depth Technical Guide to 2-Chloro-1-iodo-4-methoxybenzene

Abstract

This technical guide provides a comprehensive scientific overview of 2-chloro-1-iodo-4-
methoxybenzene (CAS No. 219735-98-5), a halogenated aromatic compound with significant
potential as a versatile intermediate in synthetic organic chemistry. Addressed to an audience
of researchers, medicinal chemists, and drug development professionals, this document
delineates the compound's structural and physicochemical properties, provides a detailed,
mechanistically-grounded protocol for its synthesis, and explores its prospective applications as
a building block in the construction of complex molecular architectures. The guide emphasizes
the strategic utility of its dual-halogen substitution pattern, which allows for selective, sequential
functionalization in modern cross-coupling methodologies.

Nomenclature, Structure, and Physicochemical
Properties

Proper nomenclature is critical for unambiguous scientific communication. The compound is
systematically named according to IUPAC rules, though several synonyms are prevalent in
commercial and research contexts.

e |[UPAC Name: 2-Chloro-1-iodo-4-methoxybenzene[1]
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e Common Synonyms: 3-Chloro-4-iodoanisole[1]
e CAS Number: 219735-98-5[1][2][3][4]

The molecular structure features a benzene ring substituted with four groups: a methoxy group,

a chlorine atom, and an iodine atom, positioned as depicted below.
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Reaction Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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